Cas no 1227514-44-4 (4-fluoro-2-methylpyridin-3-amine)

• Product Name: 4-fluoro-2-methylpyridin-3-amine
• CAS No: 1227514-44-4
• MF: C₆H₇FN₂
• MW: 126.131584405899
• CID: 2618124
• PubChem ID: 72212792
• Update Time: 2025-06-13

4-fluoro-2-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-methylpyridin-3-amine
• SCHEMBL16908300
• 1227514-44-4
• 996-564-9
• AB70905

• Inchi： 1S/C6H7FN2/c1-4-6(8)5(7)2-3-9-4/h2-3H,8H2,1H3
• InChI Key： PTGDMJLETOHMHS-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C)C=1N

Computed Properties

• Exact Mass: 126.05932639Da
• Monoisotopic Mass: 126.05932639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-fluoro-2-methylpyridin-3-amine

Comprehensive Overview of 4-fluoro-2-methylpyridin-3-amine (CAS No. 1227514-44-4): Properties, Applications, and Industry Insights

4-fluoro-2-methylpyridin-3-amine (CAS No. 1227514-44-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C₆H₇FN₂, combines a fluoro-substituted pyridine ring with a methyl group at the 2-position and an amine group at the 3-position, making it a versatile intermediate for synthetic applications. Researchers frequently search for terms like "4-fluoro-2-methylpyridin-3-amine synthesis" or "CAS 1227514-44-4 applications", reflecting its growing relevance in drug discovery pipelines.

The compound's physicochemical properties include a molecular weight of 126.13 g/mol and a moderate polarity, which contributes to its solubility in organic solvents like dichloromethane and ethanol. Its fluorine atom enhances metabolic stability, a feature highly sought after in the design of bioactive molecules. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with trending topics such as "targeted cancer therapies" and "broad-spectrum antiviral compounds". Analytical techniques like HPLC and NMR are commonly employed for purity verification, as evidenced by frequent searches for "4-fluoro-2-methylpyridin-3-amine analytical methods".

In the agrochemical sector, 4-fluoro-2-methylpyridin-3-amine serves as a precursor for crop protection agents, particularly those targeting fungal pathogens. This aligns with global concerns over food security and sustainable agriculture, topics dominating scientific forums. The compound's regioselective reactivity allows for efficient derivatization, enabling the creation of libraries for high-throughput screening. Patent analyses reveal its inclusion in formulations addressing resistance management in pesticides, a hot-button issue in modern agriscience.

From a commercial perspective, the demand for high-purity 4-fluoro-2-methylpyridin-3-amine has risen steadily, with suppliers emphasizing cGMP compliance and scalable synthesis routes. Industry reports correlate this trend with the expansion of contract research organizations (CROs) specializing in fluorinated building blocks. Environmental considerations have also spurred interest in green chemistry approaches for its production, as seen in searches for "eco-friendly synthesis of fluoropyridines".

Quality control protocols for CAS 1227514-44-4 typically involve stringent specifications for heavy metal content and residual solvents, reflecting pharmaceutical industry standards. The compound's stability under various storage conditions (often queried as "4-fluoro-2-methylpyridin-3-amine storage requirements") makes it suitable for long-term use in R&D settings. Recent publications have explored its potential in PET radiopharmaceuticals, leveraging the fluorine-18 isotope for diagnostic imaging.

Emerging applications include its use in material science, particularly for designing fluorinated liquid crystals and electronic materials. This multidisciplinary utility explains the compound's presence in cross-disciplinary searches like "pyridine derivatives in OLED technology". Regulatory databases confirm its approval status in major markets, with safety data sheets emphasizing standard laboratory handling precautions.

The scientific community continues to investigate structure-activity relationships (SAR) involving this scaffold, with particular focus on how the 2-methyl-3-amine substitution pattern influences biological interactions. Computational chemistry studies (often tagged with "molecular docking of fluoropyridines") provide insights into its binding modes with therapeutic targets. These investigations align with current interests in AI-driven drug discovery and fragment-based design.

Supply chain analytics indicate that 4-fluoro-2-methylpyridin-3-amine availability remains stable across global markets, though regional variations in pricing reflect differences in manufacturing infrastructure. The compound's patent landscape shows increasing activity, particularly in combinatorial chemistry applications. Academic laboratories frequently inquire about "bulk purchasing options for CAS 1227514-44-4", underscoring its role in both discovery and process chemistry workflows.